Cas no 1352391-12-8 (2-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine)

2-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine structure
1352391-12-8 structure
Product Name:2-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine
CAS No:1352391-12-8
MF:C14H19BN2O2
MW:258.123863458633
CID:2112987
PubChem ID:71237930
Update Time:2024-11-06

2-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Imidazo[1,2-a]pyridine
    • 2-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine
    • SCHEMBL14658714
    • 1352391-12-8
    • 2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine
    • G68453
    • DA-25825
    • EN300-6490045
    • CS-0356808
    • Inchi: 1S/C14H19BN2O2/c1-10-8-17-9-11(6-7-12(17)16-10)15-18-13(2,3)14(4,5)19-15/h6-9H,1-5H3
    • InChI Key: FISZZRXNTJGIJR-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC3=NC(C)=CN3C=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 258.1539580g/mol
  • Monoisotopic Mass: 258.1539580g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.8

2-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine Pricemore >>

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